Cas no 1421473-07-5 (8-hydroxy-1,7-naphthyridine-5-carboxylic acid)

8-Hydroxy-1,7-naphthyridine-5-carboxylic acid is a heterocyclic compound featuring a naphthyridine core with hydroxyl and carboxylic acid functional groups. Its structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits strong chelating capabilities due to the presence of both hydroxyl and carboxyl groups, enhancing its utility in metal coordination chemistry. Its rigid aromatic framework contributes to stability and reactivity in various organic transformations. Researchers value this compound for its potential applications in developing bioactive molecules, particularly in antimicrobial and anticancer agent design. The precise positioning of functional groups allows for selective modifications, enabling tailored derivatization for specific research or industrial purposes.
8-hydroxy-1,7-naphthyridine-5-carboxylic acid structure
1421473-07-5 structure
Product Name:8-hydroxy-1,7-naphthyridine-5-carboxylic acid
CAS No:1421473-07-5
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD23700855
CID:4699466
PubChem ID:71777751
Update Time:2025-11-02

8-hydroxy-1,7-naphthyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Hydroxy-[1,7]naphthyridine-5-carboxylic acid
    • 8-hydroxy-1,7-naphthyridine-5-carboxylic acid
    • AKOS016051917
    • 8-Oxo-7,8-dihydro-1,7-naphthyridine-5-carboxylic acid
    • EN300-235568
    • F1957-0110
    • 1421473-07-5
    • G75817
    • 8-oxo-7H-1,7-naphthyridine-5-carboxylic acid
    • CS-0270597
    • 8-Oxo-7,8-dihydro-1,7-naphthyridine-5-carboxylicacid
    • MDL: MFCD23700855
    • Inchi: 1S/C9H6N2O3/c12-8-7-5(2-1-3-10-7)6(4-11-8)9(13)14/h1-4H,(H,11,12)(H,13,14)
    • InChI Key: SIDHUTDNQWEIQE-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CN=2)C(C(=O)O)=CN1

Computed Properties

  • Exact Mass: 190.03784206g/mol
  • Monoisotopic Mass: 190.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.3
  • XLogP3: -0.2

8-hydroxy-1,7-naphthyridine-5-carboxylic acid Pricemore >>

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Additional information on 8-hydroxy-1,7-naphthyridine-5-carboxylic acid

Comprehensive Guide to 8-hydroxy-1,7-naphthyridine-5-carboxylic acid (CAS No. 1421473-07-5): Properties, Applications, and Market Insights

8-hydroxy-1,7-naphthyridine-5-carboxylic acid (CAS No. 1421473-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This naphthyridine derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular structure of 8-hydroxy-1,7-naphthyridine-5-carboxylic acid includes a hydroxyl group and a carboxylic acid functional group, which contribute to its reactivity and versatility. These functional groups enable the compound to participate in various chemical reactions, making it a crucial building block for more complex molecules. The CAS No. 1421473-07-5 is often searched in scientific databases, highlighting its importance in contemporary research.

One of the most discussed applications of 8-hydroxy-1,7-naphthyridine-5-carboxylic acid is its role in the development of novel pharmaceutical agents. Recent studies have explored its potential as a precursor for antimicrobial and anti-inflammatory compounds, aligning with the growing demand for new therapeutic solutions. The compound's ability to interact with biological targets has made it a subject of interest in medicinal chemistry and drug design.

In addition to its pharmaceutical applications, 8-hydroxy-1,7-naphthyridine-5-carboxylic acid is also being investigated for its use in material science. Its unique electronic properties make it a candidate for developing advanced organic semiconductors and fluorescent probes. These applications are particularly relevant in the context of emerging technologies such as optoelectronics and sensors, which are currently trending in scientific and industrial circles.

The synthesis and purification of 8-hydroxy-1,7-naphthyridine-5-carboxylic acid require specialized techniques to ensure high purity and yield. Researchers often employ chromatographic methods and crystallization processes to isolate the compound. The availability of high-quality CAS No. 1421473-07-5 is critical for reproducible results in both academic and industrial settings.

Market trends indicate a rising demand for 8-hydroxy-1,7-naphthyridine-5-carboxylic acid, driven by its expanding applications. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of the pharmaceutical and chemical industries. The compound's patent landscape and regulatory status are also areas of interest for stakeholders looking to capitalize on its commercial potential.

For researchers and professionals seeking reliable information on 8-hydroxy-1,7-naphthyridine-5-carboxylic acid, it is essential to consult peer-reviewed literature and reputable suppliers. The compound's safety data and handling guidelines should also be reviewed to ensure compliance with laboratory and industrial standards. As the scientific community continues to explore its capabilities, CAS No. 1421473-07-5 is poised to remain a topic of significant interest.

In summary, 8-hydroxy-1,7-naphthyridine-5-carboxylic acid (CAS No. 1421473-07-5) is a multifaceted compound with promising applications in drug development and advanced materials. Its unique chemical properties and growing market demand underscore its importance in modern research and industry. By staying informed about the latest developments, professionals can leverage the potential of this remarkable naphthyridine derivative to drive innovation in their respective fields.

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